N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H13NO2S/c16-14(13-2-1-7-18-13)15-9-10-3-4-12-11(8-10)5-6-17-12/h1-4,7-8H,5-6,9H2,(H,15,16)
• InChI Key: KHPGSFSTNGGSQJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)CNC(=O)C3=CC=CS3
• Molecular Formula: C14H13NO2S
• Molecular Weight: 259.33 g/mol

Description

N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide, also known as DBF, is a novel compound that has been the subject of scientific research due to its potential therapeutic applications. DBF is a small molecule that belongs to the class of benzofuran derivatives, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been studied for its potential therapeutic applications in various disease models, including cancer, inflammation, and neurodegeneration. In cancer research, N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer cells. Inflammation is a common factor in many diseases, and N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been found to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. In neurodegeneration research, N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide is not fully understood, but it is believed to involve several pathways. In cancer cells, N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been shown to induce apoptosis by activating caspase-3 and caspase-9. Inflammation is mediated by the activation of nuclear factor-kappa B (NF-κB), and N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been found to inhibit the activation of NF-κB by blocking the phosphorylation of IκBα. In neurodegeneration, N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been shown to activate the Nrf2/ARE pathway, which leads to the upregulation of antioxidant enzymes and the reduction of oxidative stress.
Biochemical and Physiological Effects
N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been shown to have various biochemical and physiological effects in different disease models. In cancer cells, N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been found to inhibit cell proliferation, induce apoptosis, and decrease the expression of anti-apoptotic proteins. In inflammation, N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. In neurodegeneration, N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has been shown to protect neurons from oxidative stress, reduce beta-amyloid accumulation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide has several advantages for lab experiments, including its small size, ease of synthesis, and low toxicity. N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide can be easily synthesized using simple chemical reactions, and its small size allows it to cross the blood-brain barrier, making it a potential therapeutic agent for neurodegenerative diseases. However, N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide also has some limitations, such as its poor solubility in water, which can affect its bioavailability and limit its use in some experiments.

Future Directions

For N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide research include its potential use as a therapeutic agent in various diseases and the exploration of its effects on other signaling pathways.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide involves the reaction of 2-thiophenecarboxylic acid with 2,3-dihydro-1-benzofuran-5-carbaldehyde in the presence of a reducing agent. The resulting product is then converted into the carboxamide form using a coupling agent. The yield of N-(2,3-dihydro-1-benzofuran-5-ylmethyl)thiophene-2-carboxamide can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.